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For Researchers, Scientists, and Drug Development Professionals

Introduction to Oregon Green™ 488 Carboxylic Acid
Oregon Green™ 488 (OG 488) is a fluorinated analog of fluorescein, offering significant

advantages for fluorescence microscopy. Its carboxylic acid form is a versatile fluorescent

probe, particularly useful for investigating cellular processes within acidic environments. Key

features of OG 488 include high photostability, a high fluorescence quantum yield, and a low

pKa of approximately 4.7.[1][2][3][4][5] This low pKa makes its fluorescence essentially

insensitive to pH changes within the physiological pH range of most cellular compartments.[1]

[3][4][5][6] However, this property makes it an excellent candidate for monitoring pH in acidic

organelles such as endosomes and lysosomes.[3]

These application notes provide detailed protocols for the use of OG 488, acid and its dextran

conjugate in confocal microscopy, with a focus on ratiometric pH measurement within the endo-

lysosomal pathway.

Quantitative Data
The photophysical properties of Oregon Green™ 488 are summarized in the tables below for

easy reference and comparison.

Table 1: Spectral and Physicochemical Properties of Oregon Green™ 488, Carboxylic Acid
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Property Value References

Excitation Maximum (λex) ~496 nm [5]

Emission Maximum (λem) ~524 nm [5]

Molar Extinction Coefficient ~76,000 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
~0.91 ± 0.05 [2]

pKa ~4.7 [1][3][4][5][6]

Fluorescence Lifetime (τ) ~4.1 ns (at pH 9.0) [7]

Solubility DMSO, DMF [8]

Table 2: Fluorescence Lifetime of Oregon Green™ 488 at Various pH Levels

pH
Mean Fluorescence
Lifetime (τ) in ns

References

1 ~2.0 [9]

5 ~4.0 [9]

6 ~4.0 [9]

Signaling Pathways and Experimental Workflows
Visualizing cellular pathways and experimental setups is crucial for understanding the

application of OG 488. The following diagrams, generated using the DOT language, illustrate

key processes.
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Endo-Lysosomal Pathway and pH Gradient

Extracellular Space (pH ~7.4)
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Cytosol (pH ~7.2)

OG 488-Dextran

Early Endosome (pH ~6.0-6.5)

Endocytosis

Plasma Membrane

Late Endosome (pH ~5.0-6.0)

Maturation

Lysosome (pH ~4.5-5.0)

Fusion

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Ratiometric pH Measurement

Start

Culture cells on coverslips

Load cells with OG 488-dextran via endocytosis

Wash to remove extracellular dye

Mount coverslip on microscope

Set up confocal microscope for dual-wavelength excitation

Acquire images at 440 nm and 490 nm

Calculate 490/440 nm fluorescence intensity ratio

Determine lysosomal pH from ratio and calibration curve

Generate pH calibration curve

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. docs.aatbio.com [docs.aatbio.com]

2. ucl.ac.uk [ucl.ac.uk]

3. Oregon Green 488 Dye | Thermo Fisher Scientific - HK [thermofisher.com]

4. vectorlabs.com [vectorlabs.com]

5. 5-OG488 succinimidyl ester [equivalent to Oregon Green® 488 carboxylic acid,
succinimidyl ester, 5-isomer ] | AAT Bioquest [aatbio.com]

6. Invitrogen Oregon Green 488 Carboxylic Acid, Succinimidyl Ester, 5-isomer 5 mg | Buy
Online | Invitrogen™ | Fisher Scientific [fishersci.com]

7. Unimpaired Lysosomal Acidification in Respiratory Epithelial Cells in Cystic Fibrosis - PMC
[pmc.ncbi.nlm.nih.gov]

8. Quantitative measurement of intraorganelle pH in the endosomal-lysosomal pathway in
neurons by using ratiometric imaging with pyranine - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: OG 488, Acid in
Confocal Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142037#og-488-acid-in-confocal-microscopy-
setup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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